Cas no 1485276-79-6 (3-Furancarboxylic acid, tetrahydro-3-(4-methyl-1-piperazinyl)-)

• Product Name: 3-Furancarboxylic acid, tetrahydro-3-(4-methyl-1-piperazinyl)-
• CAS No: 1485276-79-6
• MF: C₁₀H₁₈N₂O₃
• MW: 214.261522769928
• CID: 5243862
• Update Time: 2026-03-08

3-Furancarboxylic acid, tetrahydro-3-(4-methyl-1-piperazinyl)- Chemical and Physical Properties

Names and Identifiers

• 3-Furancarboxylic acid, tetrahydro-3-(4-methyl-1-piperazinyl)-

• Inchi： 1S/C10H18N2O3/c1-11-3-5-12(6-4-11)10(9(13)14)2-7-15-8-10/h2-8H2,1H3,(H,13,14)
• SMILES： O1CCC(N2CCN(C)CC2)(C(O)=O)C1

Additional information on 3-Furancarboxylic acid, tetrahydro-3-(4-methyl-1-piperazinyl)-

Chemical Profile of 3-Furancarboxylic acid, tetrahydro-3-(4-methyl-1-piperazinyl) (CAS No. 1485276-79-6)

3-Furancarboxylic acid, tetrahydro-3-(4-methyl-1-piperazinyl), identified by the Chemical Abstracts Service Number (CAS No.) 1485276-79-6, is a heterocyclic compound featuring a fused furan ring and a tetrahydropiperazine moiety. This structural motif has garnered significant attention in the field of medicinal chemistry due to its potential pharmacological properties. The presence of both carboxylic acid and piperazine functionalities makes it a versatile scaffold for drug design, offering opportunities for interactions with biological targets such as enzymes and receptors.

The compound's tetrahydro-3-(4-methyl-1-piperazinyl) moiety is particularly noteworthy, as piperazine derivatives are widely recognized for their role in various therapeutic areas. Piperazine-based structures are known to exhibit properties such as improved solubility, metabolic stability, and binding affinity to biological targets. The incorporation of a methyl group at the 4-position of the piperazine ring further modulates its pharmacokinetic and pharmacodynamic characteristics, making it an attractive candidate for further chemical optimization.

In recent years, there has been a surge in research focused on developing novel therapeutic agents with enhanced efficacy and reduced side effects. The 3-furancarboxylic acid moiety in this compound contributes to its potential bioactivity by enabling diverse functionalization strategies. This allows medicinal chemists to explore modifications that could fine-tune its interaction with biological targets, thereby optimizing its therapeutic profile.

One of the most compelling aspects of this compound is its potential application in the development of neurological and cardiovascular drugs. The structural features of tetrahydro-3-(4-methyl-1-piperazinyl)-furan carboxylic acid suggest that it may interact with neurotransmitter systems or cardiovascular receptors, which are critical targets for treating conditions such as depression, anxiety, hypertension, and angina. Preliminary studies have indicated that derivatives of this compound may exhibit antidepressant-like effects, possibly through modulation of serotonin and dopamine pathways.

Furthermore, the furan ring in the molecule can serve as a scaffold for further derivatization, enabling the creation of libraries of compounds with varying biological activities. This flexibility is particularly valuable in high-throughput screening (HTS) campaigns aimed at identifying lead compounds for drug development. The carboxylic acid functional group also provides opportunities for salt formation, which can enhance drug solubility and bioavailability—key factors in pharmaceutical formulations.

Recent advances in computational chemistry have accelerated the process of designing novel molecules like 3-Furancarboxylic acid, tetrahydro-3-(4-methyl-1-piperazinyl). Techniques such as molecular docking and virtual screening allow researchers to predict the binding affinity of this compound to various biological targets with high precision. These computational approaches have been instrumental in identifying potential drug candidates that could undergo further optimization in vitro and in vivo.

The synthesis of this compound involves multi-step organic transformations that highlight its synthetic accessibility. Key steps include cyclization reactions to form the furan ring and subsequent functionalization to introduce the tetrahydropiperazine moiety. Advances in synthetic methodologies have made it possible to produce this compound with high purity and yield, facilitating its use in downstream applications such as preclinical studies.

In conclusion, 3-Furancarboxylic acid, tetrahydro-3-(4-methyl-1-piperazinyl) (CAS No. 1485276-79-6) represents a promising scaffold for medicinal chemistry research. Its unique structural features offer opportunities for developing novel therapeutic agents with applications across multiple disease areas. As research continues to uncover new biological targets and synthetic strategies, this compound is poised to play a significant role in the discovery and development of next-generation pharmaceuticals.